Cas no 40710-43-8 (1-Pentacontanol)

1-Pentacontanol structure
1-Pentacontanol structure
Product Name:1-Pentacontanol
CAS No:40710-43-8
MF:C50H102O
MW:719.34429693222
CID:2667712
PubChem ID:545594
Update Time:2025-04-21

1-Pentacontanol Chemical and Physical Properties

Names and Identifiers

    • pentacontan-1-ol
    • 1-Pentacontanol
    • RJ0ZGV102N
    • Acalyphol
    • N-Pentacontanol
    • HO(CH2)50H
    • Q27288140
    • DTXCID30116188
    • SCHEMBL5497044
    • 40710-43-8
    • DTXSID90193697
    • UNII-RJ0ZGV102N
    • Inchi: 1S/C50H102O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51/h51H,2-50H2,1H3
    • InChI Key: LDCJGXVGWOTHSW-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCO

Computed Properties

  • Exact Mass: 718.79306787 g/mol
  • Monoisotopic Mass: 718.79306787 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 48
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 25.7
  • Topological Polar Surface Area: 20.2
  • Molecular Weight: 719.3
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